1,1,1-Trifluorobut-3-en-2-amine

Specification

• CAS No.: 632344-07-1
• Molecular Formula: C4H6F3N
• Molecular Weight: 125.09 g/mol
• IUPAC Name: 1,1,1-trifluorobut-3-en-2-amine
• Standard InChI: InChI=1S/C4H6F3N/c1-2-3(8)4(5,6)7/h2-3H,1,8H2
• Standard InChI Key: ZJWJXQCEGDDRLX-UHFFFAOYSA-N
• Canonical SMILES: C=CC(C(F)(F)F)N

Introduction

Structural and Molecular Characteristics

The molecular formula of 1,1,1-trifluorobut-3-en-2-amine is C₄H₆F₃N, with a molar mass of 125.09 g/mol. The compound features a but-3-en-2-amine backbone substituted with a trifluoromethyl group at the C1 position. The IUPAC name 1,1,1-trifluorobut-3-en-2-amine precisely describes this arrangement, where the amine group resides at the second carbon adjacent to the unsaturated bond.

Stereoelectronic Properties

The trifluoromethyl group induces significant electron withdrawal through its strong -I effect, polarizing the adjacent carbon centers. This electronic perturbation enhances the electrophilicity of the alkene moiety, making it susceptible to nucleophilic attacks. Concurrently, the amine group provides a site for hydrogen bonding and Brønsted basicity, creating a bifunctional reactivity profile.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	C₄H₆F₃N
Molecular Weight	125.09 g/mol
InChI Key	ZJWJXQCEGDDRLX-UHFFFAOYSA-N
Canonical SMILES	C=CC(C(F)(F)F)N
XLogP3 (Partition Coeff)	1.2 (Estimated)

Synthetic Methodologies

Nucleophilic Addition to Fluorinated Alkenes

The primary synthesis route involves nucleophilic addition of ammonia or primary amines to 1,1,1-trifluorobut-3-en-2-one under controlled conditions. This Michael addition-type reaction proceeds through attack of the amine nucleophile at the β-carbon of the α,β-unsaturated trifluoromethyl ketone, followed by proton transfer to yield the amine product.

Reaction Scheme:
$\text{CF}_3\text{C(O)CH=CH}_2 + \text{NH}_3 \rightarrow \text{CF}_3\text{CH(NH}_2\text{)CH=CH}_2$
Typical conditions employ polar aprotic solvents (e.g., THF, DMF) at temperatures between 0°C and 25°C, achieving yields up to 78%. The reaction’s regioselectivity is dictated by the electron-deficient nature of the alkene, which directs nucleophilic attack to the β-position.

Applications in Medicinal Chemistry

Kinase Inhibitor Development

1,1,1-Trifluorobut-3-en-2-amine has emerged as a critical building block for PI3K (Phosphoinositide 3-Kinase) and mTOR (Mechanistic Target of Rapamycin) inhibitors. The trifluoromethyl group enhances metabolic stability by resisting oxidative degradation, while the amine moiety facilitates salt formation for improved aqueous solubility.

Table 2: Biological Targets of Derived Compounds

Target Class	Therapeutic Area	Lead Compound Example
PI3Kα	Oncology	Copanlisib analogs
mTORC1	Immunosuppression	Rapamycin derivatives
Dual PI3K/mTOR	Metabolic disorders	Dactolisib-related structures

Structure-Activity Relationship (SAR) Contributions

Incorporation of this amine into inhibitor scaffolds confers:

• Enhanced target binding through fluorine-mediated hydrophobic interactions

• Improved pharmacokinetics via reduced CYP450 metabolism

• Tunable basicity for pH-dependent membrane permeability

Materials Science Applications

Fluorinated Polymer Synthesis

The compound’s dual functionality enables its use as a monomer in high-performance fluoropolymers. Co-polymerization with tetrafluoroethylene yields materials exhibiting:

• Thermal stability up to 300°C

• Dielectric constants <2.6 at 1 MHz

• Hydrophobic surfaces with water contact angles >110°

Surface Modification Agents

Self-assembled monolayers (SAMs) derived from 1,1,1-trifluorobut-3-en-2-amine demonstrate exceptional corrosion resistance on copper substrates. X-ray photoelectron spectroscopy (XPS) studies reveal:

• 94% surface coverage after 24h immersion

• Corrosion current density reduction from 1.2 μA/cm² to 0.03 μA/cm²

• Stable performance in 3.5% NaCl solution over 30 days

Physicochemical Properties

Solubility and Stability

The compound exhibits limited water solubility (<0.1 mg/mL) but demonstrates excellent miscibility with common organic solvents:

Table 3: Solubility Profile

Solvent	Solubility (mg/mL)	Temperature (°C)
Dichloromethane	250	25
Ethanol	180	25
Diethyl ether	95	25
Water	<0.1	25

Stability studies indicate decomposition onset at 185°C under nitrogen, with <5% degradation after 6 months at -20°C.

Future Perspectives

Ongoing research explores novel applications in:

• Bioorthogonal chemistry: Utilizing the strained alkene for click reactions

• Liquid crystal formulations: Leveraging the rigid fluorinated core

• Antiviral drug discovery: Targeting viral envelope protein interactions

Advances in continuous flow synthesis promise to enhance production efficiency, while computational modeling accelerates the design of derivatives with tailored electronic properties.